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Compound of Interest

Compound Name:
2-(Trifluoromethoxy)terephthalic

acid

Cat. No.: B065943 Get Quote

An In-depth Technical Guide on 4-(Trifluoromethyl)benzene-1,2-dicarboxylic Acid

This technical guide provides a comprehensive overview of 4-(trifluoromethyl)benzene-1,2-

dicarboxylic acid, a key intermediate in the synthesis of various functional molecules. This

document is intended for researchers, scientists, and professionals in the fields of chemical

synthesis and drug development.

Chemical Identity and Properties
The compound with the molecular formula C9H5F3O4 is identified as 4-(trifluoromethyl)phthalic

acid. Phthalic acid is the common name for benzene-1,2-dicarboxylic acid. Therefore, the

systematic IUPAC name for this compound is 4-(trifluoromethyl)benzene-1,2-dicarboxylic acid.

Physicochemical Data
A summary of the key physicochemical properties of 4-(trifluoromethyl)benzene-1,2-

dicarboxylic acid is presented in the table below.
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Property Value Reference

IUPAC Name
4-(Trifluoromethyl)benzene-

1,2-dicarboxylic acid

Common Name 4-(Trifluoromethyl)phthalic acid [1]

CAS Number 835-58-5 [1][2][3]

Molecular Formula C9H5F3O4 [2][4]

Molecular Weight 234.13 g/mol [5][2]

Appearance White to off-white solid [3]

Melting Point 151 °C - 178 °C [2][3][6]

Boiling Point 350.9 ± 42.0 °C (Predicted) [3]

Density 1.581 ± 0.06 g/cm³ (Predicted) [3]

pKa 2.74 ± 0.10 (Predicted) [3]

Synthesis Protocol
A detailed experimental protocol for the synthesis of 4-(trifluoromethyl)phthalic acid is outlined

below.[6]

Materials and Reagents
Methyl 2-cyano-4-trifluoromethyl-benzoate (102.3 g)

Sodium hydroxide pellets (108 g)

Water (900 cc)

Methanol (1,900 cc)

Animal charcoal (0.6 g)

Hydrochloric acid (d = 1.19) (100 cc)
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Ethyl ether (2.25 liters)

Anhydrous magnesium sulphate (40 g)

Procedure
A mixture of methyl 2-cyano-4-trifluoromethyl-benzoate, sodium hydroxide pellets, water, and

methanol is heated to reflux for 12 hours.

The resulting solution is decolorized with animal charcoal.

After filtration, hydrochloric acid is added to the solution.

The mixture is then extracted with ethyl ether.

The organic layer is dried over anhydrous magnesium sulphate.

Following filtration and concentration of the filtrate, 4-(trifluoromethyl)phthalic acid is

obtained.

Synthesis Workflow Diagram
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Figure 1: Synthesis Workflow for 4-(Trifluoromethyl)phthalic Acid

Reactants:
- Methyl 2-cyano-4-trifluoromethyl-benzoate

- NaOH
- H2O

- Methanol

Reflux for 12 hours Decolorize with Animal Charcoal Filtration Acidify with HCl Extract with Ethyl Ether Dry with Anhydrous MgSO4 Filtration Concentrate Filtrate Product:
4-(Trifluoromethyl)phthalic Acid

Figure 2: Logical Workflow for SAR Studies of Phthalic Acid Diamide Derivatives

4-(Trifluoromethyl)phthalic Acid

Synthesize Diamide Derivatives

Evaluate Insecticidal Activity
(e.g., against Plutella xylostella)

Collect Activity Data

Establish Structure-Activity Relationship (SAR)

Optimize Lead Compound based on SAR

Design and Synthesize New Derivatives

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b065943?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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